Cas no 193206-49-4 (N1-Boc-diethylenetriamine)

N1-Boc-diethylenetriamine structure
N1-Boc-diethylenetriamine structure
Product Name:N1-Boc-diethylenetriamine
CAS No:193206-49-4
MF:C9H21N3O2
MW:203.281942129135
MDL:MFCD06797591
CID:116335
PubChem ID:3621142
Update Time:2025-04-18

N1-Boc-diethylenetriamine Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[2-[(2-aminoethyl)amino]ethyl]-, 1,1-dimethylethyl ester
    • N1-BOC-2,2'-IMINODIETHYLAMINE
    • tert-butyl N-[2-(2-aminoethylamino)ethyl]carbamate
    • [2-(2-amino-ethylamino)-ethyl]-carbamic acid ter
    • 17752_ALDRICH
    • 17752_FLUKA
    • AC1MUNEE
    • CTK8E9621
    • N-(tert-butoxycarbonyl)-1,4,7-triazaheptane
    • N-{2-[(2-aminoethyl)amino]ethyl}(tert-butoxy)carboxamide
    • N1-Boc-2,2 inverted exclamation marka-iminodiethylamine
    • N1-Boc-2,2′-iMinodiethylaMine
    • tert-Butyl [2-(2-aminoethylamino)ethyl]carbamate
    • tert-butyl 2-(2-aminoethylamino)ethylcarbamate
    • tert-butyl N-{2-[(2-aminoethyl)amino]ethyl}carbamate
    • [2-(2-amino-ethylamino)-ethyl]-carbamic acid tert-butyl ester
    • N1-Boc-diethylenetriamine, tert-Butyl [2-(2-aminoethylamino)ethyl]carbamate
    • Carbamic acid, [2-[(2-aminoethyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI)
    • N1-Boc-diethylenetriamine
    • tert-Butyl (2-((2-aminoethyl)amino)ethyl)carbamate
    • N-BOC-diethylentriamine
    • KQXGYFNJIMVFDT-UHFFFAOYSA-N
    • t-Butyl (2-((2-aminoethyl)amino)ethyl)carbamate
    • 2-(tert-butoxycarbo
    • N1-Boc-2,2'-iminodiethylamine, >=97.0%
    • J-012510
    • DETA(BHH*2HCl)
    • 193206-49-4
    • SCHEMBL1307836
    • 2-(tert-butoxycarbonylamino)ethyl 2-aminoethylamine
    • A929172
    • N1-Boc-2,2-iminodiethylamine
    • DTXSID40394379
    • AS-68335
    • tert-Butyl(2-((2-aminoethyl)amino)ethyl)carbamate
    • MFCD06797591
    • 162279-67-6
    • AKOS024256777
    • N1-Boc-2,2'-iMinodiethylaMine >=97.0%
    • N1-BOC-2 2'-IMINODIETHYLAMINE
    • DB-110157
    • MDL: MFCD06797591
    • Inchi: 1S/C9H21N3O2/c1-9(2,3)14-8(13)12-7-6-11-5-4-10/h11H,4-7,10H2,1-3H3,(H,12,13)
    • InChI Key: KQXGYFNJIMVFDT-UHFFFAOYSA-N
    • SMILES: O(C(NCCNCCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 203.16337692g/mol
  • Monoisotopic Mass: 203.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.4
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.020 g/mL at 20 °C(lit.)
  • Flash Point: 125 °C
  • Refractive Index: n20/D 1.474

N1-Boc-diethylenetriamine Security Information

  • Hazardous Material transportation number:UN 2735 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34-43
  • Safety Instruction: 26-36/37/39-45
  • FLUKA BRAND F CODES:10-34
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • Safety Term:S26-36/37/39-45

N1-Boc-diethylenetriamine Pricemore >>

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